(5-Fluoropyridin-2-yl)methanamine
Cat. No. B591758
M. Wt: 126.134
InChI Key: OALKYGZLLCDVEN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
|
REACTION_SMILES
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[C:1](#[N:2])[c:3]1[n:4][cH:5][c:6]([F:9])[cH:7][cH:8]1.[CH2:14]1[O:15][CH2:16][CH2:17][O:18][CH2:19]1.[CH3:10][CH2:11][OH:12].[ClH:20].[NH3:13]>>[CH2:1]([NH2:2])[c:3]1[n:4][cH:5][c:6]([F:9])[cH:7][cH:8]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
N#Cc1ccc(F)cn1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
C1COCCO1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCO
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Cl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
N
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
NCc1ccc(F)cn1
|
Source
|
Source
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Open Reaction Database (ORD) |
|
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
